Cas no 122-40-7 (a-Amylcinnamaldehyde stabilized with BHT)

• Product Name: a-Amylcinnamaldehyde stabilized with BHT
• CAS No: 122-40-7
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• MDL: MFCD00006988
• CID: 36037
• PubChem ID: 1623625
• Update Time: 2025-05-24

a-Amylcinnamaldehyde stabilized with BHT Chemical and Physical Properties

Names and Identifiers

• 2-Benzylideneheptanal
• alpha-pentylcinnamaldehyde
• Alpha-amyl cinnamic aldehyde
• alpha-n-Amylcinnamaldehyde
• a-Amylcinnamaldehyde
• α-Amylcinnamaldehyde
• 2-Pentyl-3-phenylpropenoic aldehyde
• Amylcinnamaldehyde
• α-Amylcinnamaldehyde （mixture of cis and trans）
• alpha-Amylcinnamaldehyde
• Amyl cinnamal
• AMYLCINNAMIC ALDEHYDE(SG)
• Amylcinnamicaldehyde
• 2-Amyl-3-phenyl-2-propenal
• 2-Amyl-3-phenylacrylaldehyde
• FEMA 2061
• Flomine
• JASMINAL
• Jasminaldehyde
• Jasminealde-hyde
• α-Pentylcinnamaldehyde
• 2-Pentyl cinnamaldehyde
• alpha-Amyl-cinnamaldehyde
• 2-(Phenylmethylene)-heptanal
• ACA
• alpha-Amyl
• alpha-AMylcinn
• Amylcinmaldehyde
• 2-Benzylidene heptanal
• alpha-Amylcinnamic aldehyde
• A804888
• EINECS 215-565-0
• .ALPHA.-AMYLCINNAMALDEHYDE, (Z)-
• CHEBI:32318
• alpha-Pentyl-beta-phenylacrolein
• CCRIS 1342
• DB14175
• Cinnamaldehyde, .alpha.-amyl-
• 101365-33-7
• a-Pentylcinnamaldehyde, 8CI
• AI3-00658
• FEMA No. 2061
• jasminaldehyd
• EN300-21040491
• Pentylcinnamaldehyde
• NS00099407
• NCGC00166216-01
• a-Pentyl-b-phenylacrolein
• Heptanal, 2-(phenylmethylene)
• 2-benzylidene-heptanal
• .alpha.-n-Amylcinnamic aldehyde
• HMKKIXGYKWDQSV-KAMYIIQDSA-N
• .alpha.-Amylcinnamic aldehyde
• NCGC00166216-02
• alpha-Amylcinnamicaldehyde
• NSC 6649
• Heptanal, 2-benzylidene-
• .alpha.-Amyl cinnamic aldehyde
• (2Z)-2-benzylideneheptanal
• AKOS000120887
• CHEMBL1611291
• Q27114867
• Heptanal, 2-(phenylmethylene)-, (2Z)-
• DTXSID001044960
• 2-07-00-00310 (Beilstein Handbook Reference)
• Amylcinnamal
• Cinnamaldehyde, .alpha.-pentyl-
• .alpha.-Amyl-.beta.-phenylacrolein
• alpha-Pentyl-Cinnamaldehyde
• CINNAMALDEHYDE, alpha-PENTYL-
• alpha-Amylcinnamaldehyde (natural)
• 2-(Phenylmethylene)heptanal
• (2Z)-2-Pentyl-3-phenyl-2-propenal
• BRN 0511292
• Heptanal, 2-(phenylmethylene)-
• .alpha.-Amylcinnamaldehyde
• 06T2G22P2C
• NSC6649
• (Z)-2-benzylideneheptanal
• .alpha.-n-Amylcinnamaldehyde
• 2-(phenylmethylidene)heptanal
• (2Z)-2-(phenylmethylidene)heptanal
• Jasmine aldehyde
• alpha-n-amylcinnamic aldehyde
• alpha-Amylcinnamaldehyde, cis-
• UNII-WC51CA3418
• 2-Pentylcinnamaldehyde
• Amyl cinnamic aldehyde
• cis-Jasminaldehyde
• EINECS 204-541-5
• alpha-Amyl-alpha-amylcinnamaldehyde
• 122-40-7
• .alpha.-Pentylcinnamaldehyde
• alpha-Amyl cinnamaldehyde
• A-Amylcinnamaldehyde pound mixture of cis and trans pound(c)
• Amylcinnamic acid aldehyde
• alpha-Amyl-beta-phenylacrolein
• 2-pentyl-3-phenyl-2-propenal
• 2-Pentyl-3-phenyl-2-propenal #
• NSC-6649
• 2-Propenal, 3-phenyl-, monopentyl deriv
• (Z)-alpha-amylcinnamaldehyde
• .ALPHA.-AMYLCINNAMALDEHYDE, CIS-
• alpha-Amylcinnamaldehyde, (Z)-
• UNII-06T2G22P2C
• WC51CA3418
• Amylcinnamic aldehyde
• 2-(Phenylmethylene)heptanal, 9CI
• HSDB 8003
• (2Z)-2-(phenylmethylene)heptanal
• STK208488
• AMYL CINNAMAL [INCI]
• 3-PENTYL-3-PHENYL-2-PROPENAL
• .ALPHA.-AMYLCINNAMALDEHYDE [FHFI]
• .ALPHA.-AMYLCINNAMAL
• AAA12240
• alpha-amylcinnamal
• +/--Amylcinnamaldehyde
• DTXCID409157
• Floxine
• jasmonal
• AMYL BETA-PHENYLACROLEIN
• AMYL .BETA.-PHENYLACROLEIN
• 204-541-5
• alpha-n-amyl cinnamaldehyde
• DTXSID8029157
• ALPHA-AMYLCINNAMALDEHYDE [FCC]
• CINNAMALDEHYDE, ALPHA-AMYL-
• Flosal
• a-Amylcinnamaldehyde stabilized with BHT

• MDL： MFCD00006988
• Inchi： 1S/C14H18O/c1-2-3-5-10-14(12-15)11-13-8-6-4-7-9-13/h4,6-9,11-12H,2-3,5,10H2,1H3/b14-11-
• InChI Key： HMKKIXGYKWDQSV-KAMYIIQDSA-N
• SMILES： O=C/C(=C\C1C=CC=CC=1)/CCCCC

Computed Properties

• Exact Mass: 202.13600
• Monoisotopic Mass: 202.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Light yellow to yellow transparent liquid
• Density: 0.97 g/mL at 25 °C(lit.)
• Melting Point: 80°C
• Boiling Point: 287-290 °C(lit.)
• Flash Point: Fahrenheit: 294.8 ° f < br / > Celsius: 146 ° C < br / >
• Refractive Index: n20/D 1.557(lit.)
• PSA: 17.07000
• LogP: 3.84920
• Sensitiveness: Sensitive to air
• FEMA: 2061
• Color/Form: 2000 μg/mL in methanol

a-Amylcinnamaldehyde stabilized with BHT Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 43-51/53
• Safety Instruction： S26-S37/39
• RTECS：GD6825000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Natural Products and Extracts Flavors and Fragrances Fragrance
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on a-Amylcinnamaldehyde stabilized with BHT

Introduction to a-Amylcinnamaldehyde stabilized with BHT (CAS No. 122-40-7)

a-Amylcinnamaldehyde stabilized with BHT (CAS No. 122-40-7) is a significant compound in the field of flavor and fragrance chemistry, as well as in pharmaceutical and cosmetic applications. This compound, known for its distinctive aromatic properties, has gained considerable attention due to its potential in enhancing the sensory experience of various products. The stabilization with BHT (Butylated Hydroxytoluene) further enhances its stability and shelf life, making it a preferred choice in numerous industries.

The chemical structure of a-Amylcinnamaldehyde consists of an aldehyde group attached to a cinnamyl chain, which imparts a pleasant, fruity, and floral aroma. This characteristic makes it an essential component in the formulation of perfumes, fragrances, and flavorings. The addition of BHT as a stabilizer helps to prevent oxidation and degradation, ensuring that the compound maintains its desired properties over extended periods.

Recent research has highlighted the multifaceted benefits of a-Amylcinnamaldehyde stabilized with BHT. Studies have shown that this compound exhibits antioxidant properties, which can be beneficial in cosmetic formulations to protect skin from oxidative stress. Additionally, its antimicrobial activity has been explored for potential use in personal care products and food preservation. These findings underscore the compound's versatility and potential for innovative applications.

In the pharmaceutical industry, a-Amylcinnamaldehyde stabilized with BHT has been investigated for its potential therapeutic effects. Preclinical studies have indicated that it may have anti-inflammatory properties, which could be useful in the development of new treatments for inflammatory conditions. Furthermore, its ability to modulate certain cellular pathways has led to interest in its use as a potential adjuvant in drug formulations.

The safety profile of a-Amylcinnamaldehyde stabilized with BHT is well-documented. Extensive toxicological studies have demonstrated that it is generally recognized as safe (GRAS) when used within recommended concentrations. This safety profile, combined with its beneficial properties, makes it a valuable ingredient in a wide range of products.

In the context of environmental sustainability, the production and use of a-Amylcinnamaldehyde stabilized with BHT have been optimized to minimize environmental impact. Green chemistry principles are increasingly being applied to ensure that the manufacturing processes are sustainable and eco-friendly. This approach not only aligns with global sustainability goals but also meets consumer demand for environmentally responsible products.

The market demand for a-Amylcinnamaldehyde stabilized with BHT continues to grow due to its wide range of applications and favorable properties. Key drivers include the increasing demand for natural and safe ingredients in personal care and food products, as well as the growing interest in functional ingredients that offer multiple benefits. As research progresses, new applications and formulations are likely to emerge, further expanding the market potential of this compound.

In conclusion, a-Amylcinnamaldehyde stabilized with BHT (CAS No. 122-40-7) is a versatile and valuable compound with a broad spectrum of applications in various industries. Its unique chemical properties, enhanced stability through stabilization with BHT, and favorable safety profile make it an attractive choice for formulators and product developers. Ongoing research continues to uncover new possibilities for this compound, ensuring its relevance and importance in the future.